Cas no 934180-46-8 (3-methyl-5-(trifluoromethyl)phenol)

• Product Name: 3-methyl-5-(trifluoromethyl)phenol
• CAS No: 934180-46-8
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD16997493
• CID: 1982364
• PubChem ID: 20773422
• Update Time: 2025-04-21

3-methyl-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)phenol
• MFCD16997493
• AC9433
• SY253255
• AKOS024437767
• MB23368
• SCHEMBL429599
• EN300-177248
• CS-0311915
• VOOZRDXCKRUKTQ-UHFFFAOYSA-N
• DTXCID00560492
• DTXSID60609735
• 934180-46-8
• DB-218144

• MDL： MFCD16997493
• Inchi： 1S/C8H7F3O/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4,12H,1H3
• InChI Key： VOOZRDXCKRUKTQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes